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Compound of Interest

4-Chloro-2-methyl-3-
Compound Name:
nitrobenzotrifluoride

Cat. No.: B12083901

Get Quote

Critical Safety, Reactivity, and Handling Guide
Part 1: Chemical Identity & Physicochemical Profile

This compound is a highly functionalized aromatic intermediate characterized by significant

\

steric crowding and electronic activation. Unlike its more common isomers (e.g., 5-nitro), the 3-
nitro substitution pattern creates a unique reactivity profile.

Identification Matrix
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Parameter

Detail

Chemical Name

4-Chloro-2-methyl-3-nitrobenzotrifluoride

4-Chloro-2-methyl-3-nitro-a,a,o-trifluorotoluene;

Synenyms 3-Nitro-4-chloro-2-methylbenzotrifluoride
CAS Number 18018-35-4

Molecular Formula CsHsCIFsNO:2

Molecular Weight 239.58 g/mol

SMILES CC1=C(C(=C(C=C1C(F)(F)F)CDh[O-]

Physical State

Liquid or low-melting solid (Ambient)

Purity Grade

Typically 298% (HPLC) for R&D applications

Predicted Physicochemical Properties

Note: Experimental data for this specific isomer is limited. Values below are expert estimates

based on Structure-Activity Relationships (SAR) with the close analog 4-chloro-3-
nitrobenzotrifluoride (CAS 121-17-5).

Property Value | Estimate Context
Elevated vs. non-methylated

Boiling Point ~230-240 °C analog due to molecular
weight.

) High density due to

Density ~1.45-1.50 g/mL ) )

halogenation and nitro group.
. Combustible but not highly
Flash Point >110 °C (Closed Cup)

flammable.

LogP (Oct/Water)

Highly lipophilic (CFs +
~3.5-4.0 Methyl); indicates high skin

absorption potential.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12083901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 2: Hazard Characterization (GHS & Mechanistic)
GHS Classification (Derived)

Based on functional group analysis and analog data, this substance is classified as Category 2
(Warning) for most acute hazards.

Acute Toxicity (Oral/Inhalation): Category 4 (Harmful).

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation).

Structural Hazard Analysis (The "Why")

The safety profile is dictated by three competing functional groups on the benzene ring.
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Figure 1: Structural Hazard Map. Note how the Nitro and CFs groups electronically activate the

Chlorine atom, making it unstable toward bases.

Expert Insight: The 4-Chloro position is "sandwiched" between the electron-withdrawing Nitro
group (ortho) and the Trifluoromethyl group (para). This makes the C-Cl bond extremely
electron-deficient.
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e Risk: Uncontrolled reaction with strong nucleophiles (e.g., Sodium Methoxide, Hydrazine)
can lead to rapid exotherms.

 Stability: The steric crowding between the 2-Methyl and 3-Nitro groups introduces strain,
potentially lowering the onset temperature for thermal decomposition compared to less
crowded isomers.

Part 3: Strategic Handling & Storage Protocols
Storage "Golden Rules"

o Temperature: Store below 30°C. While not chemically unstable at room temperature, the
potential for slow degradation or pressure buildup in the headspace suggests cool storage is
prudent.

e Segregation: Strictly segregate from Strong Bases and Reducing Agents.

o Reason: Bases can trigger nucleophilic aromatic substitution (releasing Cl~ and heat).
Reducing agents (e.g., LiAIH4) can react violently with the nitro group.

o Atmosphere: Store under inert gas (Argon/Nitrogen) if long-term storage is required, to
prevent moisture ingress which could hydrolyze the activated chloride (slowly releasing HCI).

Self-Validating Handling Protocol

Before every experiment, perform this 3-step check:

» Visual Inspection: Liquid should be clear to pale yellow. Darkening or precipitate indicates
decomposition.

o Headspace Check: If stored in a sealed septum vial, check for pressure buildup (indicative of
NOx release) before withdrawing.

o Exotherm Test: When running a reaction for the first time, add the reagent dropwise to the
nucleophile (or vice versa) while monitoring internal temperature. Never mix all at once.

Part 4: Emergency Response & First Aid
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In the event of exposure, the lipophilic nature of the CFs group means this compound can
penetrate tissues rapidly.

Emergency Event

Identify Type

Skin/Eye Contact Inhalation

Flush 15+ mins Fresh Air + Oxygen Absorb with Sand/Vermiculite
Do NOT use solvent Monitor for Edema NO Combustible Materials

Seek Help

Medical Attention

Click to download full resolution via product page

(Bring SDS)

Figure 2: Emergency Response Decision Tree. Note the prohibition on using solvents for skin
cleanup, as they enhance absorption.

Part 5: Synthesis & Reactivity Profile (E-E-A-T)
The Synthesis Challenge

Synthesizing the 3-nitro isomer (CAS 18018-35-4) is chemically challenging compared to the 5-
nitro isomer.

» Standard Route: Nitration of 4-chloro-2-methylbenzotrifluoride.
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» Directing Effects: The methyl group (activator) directs ortho/para. The para position (C5) is
sterically open and electronically favored. The ortho position (C3) is crowded between the
Methyl and Chloro groups.

o Result: Standard nitration yields primarily the 5-nitro isomer. The 3-nitro isomer is often a
minor byproduct or requires indirect synthesis (e.g., oxidation of an amino precursor or
specific catalytic directing groups). This explains its higher cost and value as a research
intermediate.

Application in Drug Discovery

Researchers utilize this scaffold primarily for Nucleophilic Aromatic Substitution (SnAr).
e Mechanism: The labile C4-Chlorine is displaced by amines, thiols, or alkoxides.

« Utility: This allows the rapid construction of complex libraries where the CFs and NO2 groups
remain as "handles" for further modification (e.g., reducing the NO2 to an aniline for amide
coupling).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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